Cas no 100991-93-3 ((2R,3S,4R)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride)
100991-93-3 structure
Product Name:(2R,3S,4R)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride
CAS No:100991-93-3
MF:C5H12ClNO3
MW:169.606680870056
CID:1067653
PubChem ID:11816101
Update Time:2025-04-20
(2R,3S,4R)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride Chemical and Physical Properties
Names and Identifiers
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- (2R,3S,4R)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride
- (2R,3S,4R)-3,4-dihydroxy-2-(hydroxymethyl)pyrrolidine hydrochloride
- 100991-93-3
- (2R,3S,4R)-2-(hydroxymethyl)pyrrolidine-3,4-diol;hydrochloride
- PS-2001
- 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-, hydrochloride, [2R-(2a,3a,4a)]-
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- Inchi： 1S/C5H11NO3.ClH/c7-2-3-5(9)4(8)1-6-3;/h3-9H,1-2H2;1H/t3-,4-,5+;/m1./s1
- InChI Key： PZGVJCJRMKIVLJ-ZDQHTEEMSA-N
- SMILES： Cl.O[C@@H]1[C@@H](CN[C@@H]1CO)O
Computed Properties
- Exact Mass: 169.0505709g/mol
- Monoisotopic Mass: 169.0505709g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 98.2
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.7Ų
(2R,3S,4R)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride Suppliers
NewCan Biotech Limited
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(CAS:100991-93-3)(2R,3S,4R)-3,4-dihydroxy-2-(hydroxymethyl)pyrrolidine hydrochloride
Order Number:NC21154
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:20
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(2R,3S,4R)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Recommended suppliers
NewCan Biotech Limited
(CAS:100991-93-3)(2R,3S,4R)-3,4-dihydroxy-2-(hydroxymethyl)pyrrolidine hydrochloride
Purity:97%
Quantity:10g
Price ($):Inquiry